![molecular formula C16H25N5O3 B2383837 3-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(1-methoxypropan-2-yl)propanamide CAS No. 952970-16-0](/img/structure/B2383837.png)
3-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(1-methoxypropan-2-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(1-methoxypropan-2-yl)propanamide is a useful research compound. Its molecular formula is C16H25N5O3 and its molecular weight is 335.408. The purity is usually 95%.
BenchChem offers high-quality 3-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(1-methoxypropan-2-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(1-methoxypropan-2-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activities
Researchers have developed synthetic methodologies for pyrazolo[3,4-d]pyrimidine derivatives, including compounds with structural similarities to the specified chemical. These compounds have been evaluated for their antimicrobial properties. For example, Farag et al. (2009) reported on the synthesis of pyrazole, thiophene, thiazole, and 1,3,4-thiadiazole derivatives pendant to a pyrimidine ring, showing moderate antimicrobial activity Farag, A., Kheder, N. A., & Mabkhot, Y. (2009). This suggests potential applications of related pyrazolo[3,4-d]pyrimidine compounds in addressing microbial infections.
Heterocyclic Chemistry and Drug Discovery
The chemical structure of interest falls within the category of heterocyclic compounds, which are crucial in drug discovery for various therapeutic areas. Kanno et al. (1991) described a method for synthesizing 2, 3-(ring fused)-5-(5-tetrazolyl)-4H-pyrimidin-4-one derivatives from ethyl 2-(2-tert-butyl-2H-tetrazol-5-yl)-3-(dimethylamino)acrylate (DMTE), highlighting the versatility of pyrazolo[3,4-d]pyrimidine derivatives in synthesizing complex heterocycles Kanno, H., Yamaguchi, H., Ichikawa, Y., & Isoda, S. (1991). These methodologies can be pivotal in developing new therapeutic agents.
Anticancer and Anti-Inflammatory Applications
The exploration of pyrazolo[3,4-d]pyrimidine derivatives extends to their potential anticancer and anti-inflammatory activities. Rostom et al. (2009) synthesized and evaluated a series of polymethoxylated fused pyridine systems, including pyrazolo[4,3-c]pyridines and pyrido[4,3-d]pyrimidines, for their in-vitro antitumor activity. Some compounds exhibited a broad spectrum of antitumor activity, suggesting the therapeutic potential of pyrazolo[3,4-d]pyrimidine derivatives in cancer treatment Rostom, S. A. F., Hassan, G. S., & El-Subbagh, H. (2009).
properties
IUPAC Name |
3-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)-N-(1-methoxypropan-2-yl)propanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N5O3/c1-11(9-24-5)19-13(22)6-7-20-10-17-14-12(15(20)23)8-18-21(14)16(2,3)4/h8,10-11H,6-7,9H2,1-5H3,(H,19,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMVUYBCWKHLIHV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COC)NC(=O)CCN1C=NC2=C(C1=O)C=NN2C(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N5O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.40 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(1-methoxypropan-2-yl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.